Cas no 3230-69-1 (3-Methyl-1-penten-4-yn-3-ol)

• Product Name: 3-Methyl-1-penten-4-yn-3-ol
• CAS No: 3230-69-1
• MF: C₆H₈O
• MW: 96.127121925354
• MDL: MFCD01709006
• CID: 43944
• PubChem ID: 97815
• Update Time: 2025-06-12

3-Methyl-1-penten-4-yn-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-methylpent-1-en-4-yn-3-ol
• 3-Methyl-1-penten-4-yn-3-ol
• Ethynyl methyl vinyl carbinol
• 1-Penten-4-yn-3-ol,3-methyl
• 3-methyl-1-pentene-4-yn-3-ol
• 3-methyl-4-penten-1-yn-3-ol
• 3-methyl-pent-1-en-4-yn-3-ol
• 3-methyl-pent-1-en-4-yne-3-ol
• 3-Methyl-pent-4-en-1-yn-3-Ol
• EINECS 221-770-6
• BRN 1740552
• AI3-23711
• InChI=1/C6H8O/c1-4-6(3,7)5-2/h1,5,7H,2H2,3H3
• GS-0686
• MFCD01709006
• D91483
• NSC44005
• SY050617
• WLN: 1UU1XQ1&1U1
• FT-0616039
• 3-methylpent-1-ene-4-yn-3-ol
• 4-01-00-02309 (Beilstein Handbook Reference)
• M1312
• AKOS005255159
• NSC-44005
• NS00001893
• A821229
• 1-Penten-4-yn-3-ol, 3-methyl-
• EC 221-770-6
• DTXSID201309857
• GEO-01906
• 3230-69-1
• 3-Methyl pent-4-en-l-yn-3-0L
• NSC 44005
• 3-Methyl-1-penten-4-yn-3-ol, 98%
• 3-METHYL-1-PENTEN-4-YNE-3-OL
• VBATUBQIYXCZPA-UHFFFAOYSA-
• EN300-129067
• J-018699
• 3-Methyl pent-4-en-l-yn-3-ol
• DB-048199
• 221-770-6
• DTXCID50860237

• MDL： MFCD01709006
• Inchi： 1S/C6H8O/c1-4-6(3,7)5-2/h1,5,7H,2H2,3H3
• InChI Key： VBATUBQIYXCZPA-UHFFFAOYSA-N
• SMILES： OC(C#C)(C=C)C

Computed Properties

• Exact Mass: 96.05750
• Monoisotopic Mass: 96.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7

Experimental Properties

• Color/Form: liquid
• Density: 0.89 g/mL at 25 °C(lit.)
• Melting Point: 25°C (estimate)
• Boiling Point: 121°C(lit.)
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• Refractive Index: n20/D 1.446(lit.)
• PSA: 20.23000
• LogP: 0.55660
• Solubility: Not available

3-Methyl-1-penten-4-yn-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H302
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1760 8/PG 2
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S36-S37/39-S26
• RTECS：SB4950000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Storage Condition：Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers.
• Safety Term：S26;S37/39
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Methyl-1-penten-4-yn-3-ol

Introduction to 3-Methyl-1-penten-4-yn-3-ol (CAS No: 3230-69-1)

3-Methyl-1-penten-4-yn-3-ol, identified by its CAS number 3230-69-1, is a significant organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, including a terminal alkyne and an alcohol functional group, presents a versatile platform for the development of various bioactive molecules. Its chemical formula, C₆H₁₀O, reflects a relatively simple yet highly functionalized structure, making it a valuable intermediate in organic synthesis.

The compound’s structure consists of a pentenyl backbone with a methyl substituent at the third carbon and an alkyne group at the fourth carbon, terminated by an alcohol group at the third position. This arrangement imparts distinct reactivity patterns, enabling its use in diverse chemical transformations. The presence of both a triple bond and an alcohol moiety allows for selective modifications, making it a promising candidate for constructing more complex molecules.

In recent years, 3-Methyl-1-penten-4-yn-3-ol has been explored in several cutting-edge research areas. One notable application lies in the synthesis of pharmacologically relevant compounds. The alkyne functionality serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Sonogashira coupling and Suzuki-Miyaura coupling, which are pivotal in constructing biaryl structures found in many drugs. Additionally, the alcohol group can undergo various transformations, including esterification, etherification, and oxidation, providing multiple pathways to derive derivatives with tailored properties.

Recent studies have highlighted the utility of 3-Methyl-1-penten-4-yn-3-ol in the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize analogs of natural products with potential antimicrobial and anti-inflammatory properties. The ability to introduce diverse functional groups into the molecule allows for fine-tuning of its biological activity. Moreover, its role in constructing complex scaffolds has been leveraged in the design of small-molecule inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The compound’s significance extends beyond pharmaceutical applications. In materials science, 3-Methyl-1-penten-4-yn-3-ol has been employed as a monomer or building block for polymer synthesis. Its reactive sites enable the formation of polymers with unique mechanical and thermal properties, making it suitable for advanced materials development. Additionally, the alkyne group facilitates photoredox reactions, opening avenues for creating photoactive materials used in optoelectronic devices.

The synthesis of 3-Methyl-1-penten-4-yn-3-ol typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include the condensation of acetylene derivatives with appropriate alkyl halides or Grignard reagents, followed by functional group interconversions to achieve the desired structure. Advances in catalytic methods have further streamlined these processes, enhancing yield and selectivity. The growing interest in green chemistry has also spurred efforts to develop more sustainable synthetic protocols for this compound.

From a regulatory perspective, 3-Methyl-1-penten-4-yn-3-ol (CAS No: 3230-69-1) is not classified as a hazardous or controlled substance under current international regulations. This classification simplifies its handling and commercial distribution while ensuring safety measures are still maintained during storage and transportation. However, as with any chemical reagent used in research or industrial settings, proper laboratory practices should be followed to mitigate potential risks associated with organic solvents and reaction conditions.

The future prospects for 3-Methyl-1-penten-4-yn-3-ol are promising, given its broad applicability across multiple scientific disciplines. Ongoing research aims to uncover new synthetic methodologies and explore novel derivatives with enhanced functionalities. Collaborative efforts between academia and industry are likely to drive innovation in utilizing this compound for developing next-generation pharmaceuticals and advanced materials.

In conclusion, 3-Methyl-penten 4 yn 2 ol (CAS No: 3230 -69 -1) stands as a versatile intermediate with significant potential in synthetic chemistry and drug discovery. Its unique structural features enable diverse chemical modifications, making it indispensable in both academic research and industrial applications. As scientific understanding advances，the utility of this compound is expected to expand，further solidifying its role as a cornerstone molecule in modern chemistry。